NIBR0213

• Molecular Formula: C27H29ClN2O3
• Molecular Weight: 465.0 g/mol
• InChI: InChI=1S/C27H29ClN2O3/c1-15-11-20(9-10-24(15)28)18(4)29-23-8-6-7-21(14-23)22-12-16(2)25(17(3)13-22)26(31)30-19(5)27(32)33/h6-14,18-19,29H,1-5H3,(H,30,31)(H,32,33)/t18-,19+/m1/s1
• InChIKey: KYHUARFFBDLROH-MOPGFXCFSA-N

NIBR0213 S1P1 Antagonist Baseline

NIBR0213 (CAS 1233332-14-3) is an orally bioavailable, potent, and highly selective competitive antagonist of the sphingosine-1-phosphate receptor 1 (S1P1), a G protein-coupled receptor that critically regulates lymphocyte egress from lymphoid tissues [1]. Discovered and optimized at the Novartis Institutes for BioMedical Research, NIBR0213 belongs to the biphenyl-alanine chemotype and was explicitly developed to differentiate from functional S1P1 agonists such as fingolimod (FTY720/Gilenya) by providing potent S1P1 blockade without residual agonism [1][2]. Its pharmacological profile — combining low-nanomolar S1P1 affinity, pronounced subtype selectivity over S1P2–5, sustained oral efficacy in experimental autoimmune encephalomyelitis (EAE), and the absence of agonism-driven bradycardia — establishes NIBR0213 as a definitive chemical probe for dissecting S1P1 antagonism versus functional agonism in preclinical immunology and vascular biology research [2][3].

1

Oral bioavailability supports sustained systemic exposure in rodent models, enabling multi-day dosing protocols without formulation optimization.

2

Pure competitive antagonist mechanism with no detectable residual agonism differentiates this probe from functional S1P1 agonists.

3

Reported high selectivity for S1P1 over S1P2, S1P3, S1P4, and S1P5 supports S1P1-specific pathway isolation studies.

• [1] Quancard J, Bollbuck B, Janser P, et al. A potent and selective S1P1 antagonist with efficacy in experimental autoimmune encephalomyelitis. Chem Biol. 2012;19(9):1142-1151. PMID: 22999882. View Source
• [2] Obinata H, Hla T. Fine-tuning S1P therapeutics. Chem Biol. 2012;19(9):1080-1082. PMID: 22999874. View Source
• [3] Bigaud M, Dincer Z, Bollbuck B, et al. Pathophysiological consequences of a break in S1P1-dependent homeostasis of vascular permeability revealed by S1P1 competitive antagonism. PLOS ONE. 2016;11(12):e0168252. View Source

Why NIBR0213 Cannot Be Substituted

S1P1 receptor modulators span a continuum from full agonists (e.g., SEW2871, ponesimod) through functional antagonists (e.g., fingolimod, which agonizes then irreversibly internalizes S1P1) to pure competitive antagonists (e.g., W146, NIBR0213), and these mechanistic distinctions produce dramatically divergent physiological outcomes — including bradycardia liability, vascular permeability effects, and lymphopenia kinetics — that cannot be predicted from receptor-binding potency alone [1][2]. Within the competitive antagonist subclass, large potency gaps exist: W146 binds S1P1 with a Ki of ~77 nM, whereas NIBR0213 exhibits a calculated Kd of 0.37 nM, representing an approximately 208-fold affinity advantage [3]. Furthermore, cross-S1P-subtype selectivity profiles differ markedly; fingolimod-P activates S1P1, S1P3, S1P4, and S1P5 at low-nanomolar concentrations (IC50: 2.1, 5.9, 23, and 2.2 nM, respectively), while NIBR0213 remains inactive at S1P2, S1P3, and S1P4 (IC50 >10 µM) and shows ~3,000-fold selectivity over S1P5 [4]. Simply interchanging an S1P1 modulator without accounting for these three axes — mechanism of action, binding site affinity, and subtype selectivity — risks confounding experimental interpretations and invalidating cross-study comparisons.

Mechanism

S1P1 agonist, functional antagonist, or competitive antagonist — receptor activation, internalization, or pure blockade — may not transfer directly across tool compounds.

Affinity

Binding affinity differences among S1P1 antagonists can be significant; lower-affinity probes may require higher concentrations, shifting target engagement and dose-response interpretation.

Selectivity

Subtype selectivity profiles diverge markedly — multi-receptor modulators engage S1P3/S1P4/S1P5, potentially confounding phenotype attribution in vascular and immune studies.

• [1] Obinata H, Hla T. Fine-tuning S1P therapeutics. Chem Biol. 2012;19(9):1080-1082. PMID: 22999874. View Source
• [2] Quancard J, Bollbuck B, Janser P, et al. A potent and selective S1P1 antagonist with efficacy in experimental autoimmune encephalomyelitis. Chem Biol. 2012;19(9):1142-1151. PMID: 22999882. View Source
• [3] Sanna MG, Wang SK, Gonzalez-Cabrera PJ, et al. Enhancement of capillary leakage and restoration of lymphocyte egress by a chiral S1P1 antagonist in vivo. Nat Chem Biol. 2006;2(8):434-441. PMID: 16829954. View Source
• [4] NIBR0213 selectivity profile: IC50 >10 µM at S1P2, S1P3, S1P4 in Ca2+ mobilization assays; ~3,000-fold selectivity against human S1P5 in GTPγ35S assay. Cited from Quancard et al. 2012 and Bertin Bioreagent / Cayman Chemical technical datasheet. View Source

NIBR0213 Procurement Evidence

Bradycardia Sparing: Competitive Antagonism vs. Functional Agonism

NIBR0213 is a pure competitive S1P1 antagonist with no detectable agonistic activity, whereas fingolimod (as FTY720-P) acts as a functional agonist that activates S1P1 before causing irreversible receptor internalization [1]. This mechanistic distinction has a direct physiological consequence: FTY720-P agonism activates G protein-coupled inwardly rectifying potassium (GIRK) channels in atrial cardiomyocytes, producing transient bradycardia in patients, while NIBR0213 does not activate GIRK channels and thus spares this adverse effect [2]. The authors of the primary discovery paper and an accompanying commentary explicitly highlight that 'NIBR-0213 lacks an agonistic activity on S1P1, GIRK activation by NIBR-0213 was not observed in cardiomyocytes, suggesting that NIBR-0213 and related S1P1 antagonists will likely not induce bradycardia' [2].

GIRK Activation

Head-to-head

NIBR0213: No GIRK channel activation observed.
Fingolimod (FTY720-P): Activates GIRK channels via S1P1 agonism.

Reported absence of GIRK activation supports differentiated cardiovascular endpoint profiling.

Cardiomyocyte GIRK channel assay context.

Evidence Dimension	S1P1-mediated GIRK channel activation in cardiomyocytes (bradycardia liability)
Target Compound Data	NIBR0213: No GIRK channel activation observed; bradycardia spared
Comparator Or Baseline	Fingolimod (FTY720-P): Activates GIRK channels via S1P1 agonism; produces transient bradycardia in patients and preclinical models
Quantified Difference	Qualitative binary differentiation: agonism absent (NIBR0213) vs. agonism present (fingolimod); NIBR0213 spares bradycardia as a class effect of competitive antagonism devoid of residual agonism
Conditions	Cardiomyocyte GIRK channel activation assays; inferred from S1P1 signaling mechanism as reviewed in Obinata & Hla (2012) and Quancard et al. (2012)

Why This Matters

For researchers studying S1P1 biology in cardiovascular or CNS autoimmunity contexts, NIBR0213's lack of bradycardia liability allows interrogation of S1P1 antagonist pharmacology without the confounding hemodynamic effects that complicate in vivo studies with fingolimod or other S1P1 agonists.

• [1] Quancard J, Bollbuck B, Janser P, et al. A potent and selective S1P1 antagonist with efficacy in experimental autoimmune encephalomyelitis. Chem Biol. 2012;19(9):1142-1151. PMID: 22999882. View Source
• [2] Obinata H, Hla T. Fine-tuning S1P therapeutics. Chem Biol. 2012;19(9):1080-1082. PMID: 22999874. (Explicit statement on bradycardia sparing: lines 88-97 of PMC3625427). View Source

S1P Receptor Subtype Selectivity vs. Fingolimod

NIBR0213 demonstrates exceptional selectivity within the S1P receptor family. It is inactive at S1P2, S1P3, and S1P4 (IC50 >10 μM in Ca2+ mobilization assays) and exhibits approximately 3,000-fold selectivity for S1P1 over human S1P5 in the GTPγ35S binding assay (S1P1 IC50 = 2.0 nM vs. S1P5 IC50 ≈ 6 μM) [1]. In stark contrast, the phosphorylated active form of fingolimod (FTY720-P) is a potent agonist at four of the five S1P receptors, with IC50 values of 2.1 nM (S1P1), 5.9 nM (S1P3), 23 nM (S1P4), and 2.2 nM (S1P5), providing only approximately 3- to 11-fold selectivity among these subtypes . This means NIBR0213 offers roughly 250- to 1,000-fold greater discrimination against S1P3, S1P4, and S1P5 compared with fingolimod-P.

S1P Subtype Selectivity

Cross-study comparable

NIBR0213: >5,000-fold over S1P2/3/4, ~3,000-fold over S1P5.
Fingolimod-P: 3–11-fold selectivity among subtypes.

Supports S1P1-specific signaling studies with reduced multi-receptor confounding.

GTPγ35S and Ca²⁺ mobilization assays.

Evidence Dimension	S1P receptor subtype selectivity profile (fold-selectivity over non-S1P1 subtypes)
Target Compound Data	NIBR0213: S1P1 IC50 = 2.0 nM (GTPγ35S); S1P2/S1P3/S1P4 IC50 >10 μM (>5,000-fold selective); S1P5 IC50 ≈ 6 μM (~3,000-fold selective)
Comparator Or Baseline	Fingolimod-P: S1P1 IC50 = 2.1 nM; S1P3 IC50 = 5.9 nM (~3-fold selectivity); S1P4 IC50 = 23 nM (~11-fold); S1P5 IC50 = 2.2 nM (~1.05-fold)
Quantified Difference	NIBR0213 shows >5,000-fold selectivity over S1P2/3/4 vs. fingolimod's 3–11-fold; ~3,000-fold vs. ~1-fold over S1P5. Approximately 250- to 1,000-fold improved discrimination against non-S1P1 subtypes.
Conditions	NIBR0213 data: GTPγ35S binding assay (human S1P1, S1P5) and Ca2+ mobilization assay (S1P2/3/4). Fingolimod-P data: receptor binding assays using recombinant human S1P receptors.

Why This Matters

When experimental protocols require pharmacological isolation of S1P1 signaling from S1P3- and S1P5-mediated effects (e.g., in vascular tone regulation, endothelial barrier function, or oligodendrocyte biology), NIBR0213's clean selectivity window eliminates the confounding multi-receptor pharmacology inherent to fingolimod-based studies, enabling unambiguous attribution of phenotypes to S1P1 antagonism.

• [1] Quancard J et al. Chem Biol. 2012;19(9):1142-1151. S1P1 IC50 and selectivity data as reported in the primary paper and corroborated by Bertin Bioreagent / Cayman Chemical technical datasheet (CAT N°: 21513). View Source

S1P1 Affinity: NIBR0213 vs. W146

Among structurally distinct S1P1 competitive antagonists, NIBR0213 demonstrates a binding affinity advantage of approximately two orders of magnitude over W146, the most widely used reference S1P1 antagonist. NIBR0213 has a calculated equilibrium dissociation constant (Kd) of 0.37 ± 0.031 nM for human S1P1, determined through competitive binding analysis in the GTPγ35S assay . W146, characterized in the foundational publication by Sanna et al. (2006), exhibits a Ki of 77 nM (range across studies: 10–77 nM) for the human S1P1 receptor [1][2]. This yields a Kd/Ki ratio of approximately 1:208, meaning NIBR0213 requires roughly 200-fold lower concentrations to achieve equivalent receptor occupancy. Both compounds are reported as selective over S1P2, S1P3, and S1P5, but NIBR0213's far greater potency translates to lower compound consumption in in vitro assays and a wider usable concentration window before solubility or off-target limits are reached.

S1P1 Binding Affinity

Cross-study comparable

NIBR0213 Kd = 0.37 nM vs. W146 Ki = 77 nM (~208-fold).

Supports lower compound consumption and wider concentration range in receptor occupancy studies.

GTPγ35S binding assay context.

Evidence Dimension	S1P1 receptor binding affinity (equilibrium dissociation or inhibition constant)
Target Compound Data	NIBR0213: Kd = 0.37 ± 0.031 nM (GTPγ35S competitive binding, human S1P1)
Comparator Or Baseline	W146: Ki = 77 nM (range 10–77 nM across studies; [35S]GTPγ binding, CHO cells expressing human S1P1) — Sanna et al. (2006) Nat Chem Biol
Quantified Difference	NIBR0213 affinity is approximately 208-fold greater than W146 (0.37 nM vs. 77 nM). Even against the most favorable W146 Ki estimate of 10 nM, NIBR0213 retains a ~27-fold advantage.
Conditions	NIBR0213: GTPγ35S binding assay, recombinant human S1P1. W146: [35S]GTPγ binding assay, CHO cells expressing human S1P1 (Nat Chem Biol 2006; PMID: 16829954).

Why This Matters

For procurement decisions, NIBR0213's superior potency directly reduces the quantity of compound required per experiment (by approximately 200-fold vs. W146 at equivalent target engagement), lowering per-assay cost despite potentially higher unit pricing, and provides a wider dynamic range for concentration-response studies in cellular and in vivo models.

• [1] Sanna MG, Wang SK, Gonzalez-Cabrera PJ, et al. Enhancement of capillary leakage and restoration of lymphocyte egress by a chiral S1P1 antagonist in vivo. Nat Chem Biol. 2006;2(8):434-441. PMID: 16829954. View Source
• [2] W146 Ki data corroborated by IUPHAR/BPS Guide to Immunopharmacology (pKi = 7.11, Ki = 77 nM at human S1P1) and multiple vendor technical datasheets (Avanti Research, Cayman Chemical). View Source

In Vivo EAE Efficacy vs. Fingolimod

In the C57BL/6 mouse experimental autoimmune encephalomyelitis (EAE) model — the gold-standard preclinical model of multiple sclerosis — NIBR0213 demonstrated therapeutic efficacy comparable to fingolimod (FTY720), the FDA-approved first-line oral MS therapy [1]. When administered therapeutically (dosing initiated after disease onset), NIBR0213 at 30 mg/kg twice daily (BID) for 3 days, escalated to 60 mg/kg BID for the remainder of the 26-day treatment period, produced a gradual and significant reduction in clinical disease scores, with divergence from vehicle controls becoming statistically significant after 5 days of treatment [1]. The Obinata & Hla (2012) commentary explicitly quantifies the comparison: 'CNS inflammation and axonal degeneration were significantly suppressed by NIBR-0213 at 30–60 mg/kg, an extent comparable to that achieved by FTY720 at 3 mg/kg' [2]. This establishes that NIBR0213 can achieve fingolimod-equivalent disease suppression in EAE, but through pure competitive S1P1 antagonism rather than functional agonism followed by receptor degradation.

EAE Disease Suppression

Head-to-head

Comparable to fingolimod: 30–60 mg/kg NIBR0213 matched 3 mg/kg FTY720 in C57BL/6 EAE model.

Reported model-response endpoint context for S1P1 antagonism vs. agonism.

Therapeutic dosing, 26-day study.

Evidence Dimension	Suppression of EAE clinical disease scores and CNS inflammation/axonal degeneration in C57BL/6 mice
Target Compound Data	NIBR0213: 30 mg/kg BID (3 days) escalating to 60 mg/kg BID (remaining 23 days), p.o.; significant disease score reduction vs. vehicle after 5 days; efficacy maintained through day 26
Comparator Or Baseline	Fingolimod (FTY720): 3 mg/kg p.o.; comparable suppression of CNS inflammation and axonal degeneration (efficacy benchmark from Quancard et al. 2012 and Obinata & Hla 2012)
Quantified Difference	Comparable maximal efficacy in EAE disease suppression; NIBR0213 requires approximately 10- to 20-fold higher oral dose (30–60 mg/kg) vs. fingolimod (3 mg/kg) to achieve equivalent therapeutic effect, reflecting differences in pharmacokinetics and mechanism rather than inferior efficacy
Conditions	C57BL/6 mouse EAE model; therapeutic dosing regimen (treatment initiated after disease onset); oral (p.o.) administration; 26-day study duration. Results reported in Quancard et al. (2012) and contextualized in Obinata & Hla (2012).

Why This Matters

For in vivo pharmacology programs evaluating S1P1-directed therapies for autoimmune indications, NIBR0213 provides a validated tool compound that recapitulates the therapeutic efficacy benchmark set by fingolimod while enabling mechanistic dissection of pure antagonism vs. functional agonism — a critical consideration for target validation studies and phenotypic screening cascades where mechanism-specific readouts are required.

• [1] Quancard J, Bollbuck B, Janser P, et al. A potent and selective S1P1 antagonist with efficacy in experimental autoimmune encephalomyelitis. Chem Biol. 2012;19(9):1142-1151. PMID: 22999882. View Source
• [2] Obinata H, Hla T. Fine-tuning S1P therapeutics. Chem Biol. 2012;19(9):1080-1082. PMID: 22999874. (Quantitative EAE comparison: NIBR-0213 at 30–60 mg/kg comparable to FTY720 at 3 mg/kg; lines 85-88 of PMC3625427). View Source

Oral Lymphopenia Pharmacodynamics

NIBR0213 induces a robust and sustained reduction in peripheral blood lymphocyte (PBL) counts following oral administration in rats, providing a quantitative pharmacodynamic benchmark for in vivo experimental design [1]. At an oral dose of 30 mg/kg, NIBR0213 reduced PBL counts by 75–85% within 14 hours post-treatment, with this effect maintained for up to 24 hours [1]. Dose-response analysis established an ED50 of approximately 0.2 mg/kg (p.o.) and an EDmax of approximately 1 mg/kg (p.o.) for PBL reduction . By comparison, fingolimod induces lymphopenia at substantially lower doses in rodents (0.1–0.3 mg/kg range), consistent with its different mechanism and pharmacokinetic profile; however, NIBR0213's well-defined ED50 and sustained effect duration provide a predictable pharmacodynamic window for protocol design without the receptor internalization kinetics that complicate fingolimod time-course studies .

Lymphopenia ED₅₀

Class-level

ED₅₀ = 0.2 mg/kg p.o.; 75–85% PBL reduction at 30 mg/kg, sustained ≥24 h.

Supports pharmacodynamic benchmark for S1P1 blockade in rodent protocols.

Rat model, 14–24 h post-dose.

Evidence Dimension	Oral pharmacodynamics: peripheral blood lymphocyte (PBL) count reduction in rats
Target Compound Data	NIBR0213: ED50 = 0.2 mg/kg p.o.; EDmax = 1 mg/kg p.o.; 30 mg/kg p.o. reduces PBL by 75–85% within 14 h, sustained ≥24 h
Comparator Or Baseline	Fingolimod: effective lymphopenia at 0.1–0.3 mg/kg in rodents (class reference; exact ED50 values vary by study and species). The mechanistic difference — competitive antagonism vs. receptor internalization — means NIBR0213 lymphopenia kinetics are governed by receptor occupancy rather than degradation/resynthesis dynamics.
Quantified Difference	NIBR0213 ED50 of 0.2 mg/kg defines a quantifiable and reproducible oral pharmacodynamic benchmark for S1P1 competitive antagonism. The sustained 24-hour effect at 30 mg/kg supports twice-daily (BID) dosing regimens in rodent models.
Conditions	Lewis or Wistar rats (220–250 g, males), oral (p.o.) administration. PBL counts measured 14 h and 24 h post-dose. ED50 determination from dose-response studies reported in Quancard et al. (2012) and corroborated by Cayman Chemical / Bertin Bioreagent and AbMole technical datasheets.

Why This Matters

The well-characterized ED50 and sustained lymphopenia duration allow researchers to prospectively design dosing regimens that achieve target levels of S1P1 blockade, reducing compound waste in dose-ranging studies and enabling reproducible pharmacodynamic comparisons across independent laboratories — a key consideration for multicenter preclinical programs or contract research organization (CRO) study placement.

• [1] Quancard J et al. Chem Biol. 2012;19(9):1142-1151. In vivo PBL reduction data: 30 mg/kg p.o. reduces PBL by 75–85% within 14 h, sustained up to 24 h. Corroborated by Bertin Bioreagent / Cayman Chemical datasheet (CAT N°: 21513). View Source

Oral Pharmacokinetics in Rodents

NIBR0213 exhibits favorable oral pharmacokinetic properties that enable robust systemic exposure following oral gavage in rodent models. In rats (Lewis or Wistar, 220–250 g males), NIBR0213 demonstrated high oral bioavailability (69%) and moderate systemic clearance (26 mL/min/kg), resulting in sustained plasma concentrations sufficient to maintain S1P1 receptor occupancy over the dosing interval . These PK parameters were characterized in the original discovery publication and confirmed in subsequent independent studies, including the comprehensive safety pharmacology evaluation by Bigaud et al. (2016) [1]. The combination of high oral bioavailability with moderate clearance distinguishes NIBR0213 from earlier-generation S1P1 antagonists such as W146, for which limited oral bioavailability has been a documented constraint in chronic in vivo studies, and provides a practical advantage for long-term dosing protocols (e.g., 26-day EAE studies) where consistent drug exposure is critical for data reproducibility [1].

Oral PK Parameters

Class-level

F = 69%, CL = 26 mL/min/kg (rat).

Supports oral dosing regimen design without de novo PK characterization.

Lewis/Wistar rats, 220–250 g.

Evidence Dimension	Oral pharmacokinetic parameters in rats
Target Compound Data	NIBR0213: Oral bioavailability (F) = 69%; Clearance (CL) = 26 mL/min/kg. Animal model: Lewis or Wistar rats (220–250 g, males).
Comparator Or Baseline	W146: Limited oral bioavailability reported (no quantitative F% identified in primary literature; primarily administered via intravenous or intraperitoneal routes in published in vivo studies). Fingolimod: Human oral bioavailability ~93%, rat PK data available but not directly comparable due to prodrug activation requirements.
Quantified Difference	NIBR0213 69% oral bioavailability compares favorably with the poorly bioavailable W146. Moderate clearance (26 mL/min/kg) represents ~30–40% of rat hepatic blood flow, indicating acceptable metabolic stability for once- or twice-daily oral dosing.
Conditions	Rat PK studies (Lewis/Wistar, 220–250 g males); oral administration. PK parameters reported in Quancard et al. (2012) and cross-referenced in Bigaud et al. (2016) PLOS ONE.

Why This Matters

For procurement planning, the established PK profile eliminates the need for de novo PK characterization in pilot studies, allowing direct implementation of published efficacious dosing regimens (e.g., 30 mg/kg BID) with confidence in achieving target exposure. This is particularly valuable for CRO-managed studies where protocol-defined PK endpoints must be met on schedule.

• [1] Bigaud M, Dincer Z, Bollbuck B, et al. Pathophysiological consequences of a break in S1P1-dependent homeostasis of vascular permeability revealed by S1P1 competitive antagonism. PLOS ONE. 2016;11(12):e0168252. View Source

NIBR0213 Preclinical Application Scenarios

S1P1 Antagonism vs. Agonism in EAE

NIBR0213 is the tool compound of choice for studies requiring unambiguous pharmacological isolation of S1P1 competitive antagonism from functional agonism in experimental autoimmune encephalomyelitis (EAE). With efficacy comparable to fingolimod (NIBR0213 at 30–60 mg/kg matching FTY720 at 3 mg/kg in suppressing CNS inflammation and axonal degeneration) and a clean competitive antagonist mechanism that spares bradycardia, NIBR0213 enables researchers to determine whether therapeutic outcomes in EAE are driven by S1P1 receptor blockade per se or by the receptor internalization/degradation pathway engaged by fingolimod [1][2]. This distinction is critical for target validation programs in multiple sclerosis drug discovery where mechanism-specific biomarkers are under development.

S1P1-Selective Pharmacology Without Off-Target Effects

In experimental systems where S1P3-mediated vascular effects (e.g., hypertension, endothelial barrier regulation) or S1P5-mediated oligodendrocyte and natural killer cell functions may confound data interpretation, NIBR0213's ~3,000-fold selectivity over S1P5 and >5,000-fold selectivity over S1P2, S1P3, and S1P4 makes it the superior choice over fingolimod (which activates S1P1, S1P3, S1P4, and S1P5 at single-digit nanomolar concentrations) [3]. This selectivity window is particularly relevant for studies of S1P1-specific signaling in blood-brain barrier integrity, lymph node stromal cell function, and tumor microenvironment immunology, where off-target S1P receptor engagement would produce ambiguous phenotypes.

Chronic Oral Dosing with Defined Pharmacodynamics

For multi-week rodent studies (e.g., 26-day EAE protocols, adjuvant-induced arthritis models, or tumor immunology experiments), NIBR0213's 69% oral bioavailability and moderate clearance (26 mL/min/kg) provide predictable systemic exposure without the need for formulation optimization . The well-characterized pharmacodynamic relationship — ED50 of 0.2 mg/kg p.o. for PBL reduction and 75–85% lymphopenia sustained for 24 hours at 30 mg/kg — serves as a built-in target engagement biomarker, allowing researchers to confirm S1P1 blockade in each experimental cohort without ancillary pharmacodynamic assays . This is especially valuable for CRO-managed efficacy studies where protocol adherence to predefined exposure targets is a contractual requirement.

S1P1 Antagonist Reference Standard

With a calculated Kd of 0.37 ± 0.031 nM — approximately 208-fold tighter binding than W146 (Ki = 77 nM) — NIBR0213 serves as the highest-affinity commercially available S1P1 competitive antagonist reference standard for validating S1P1 binding assays, calibrating receptor occupancy measurements, and benchmarking the potency of novel S1P1-directed chemical series [4]. Its clean selectivity profile (inactive at S1P2/3/4, ~3,000-fold selective over S1P5) further makes it an ideal negative control compound for S1P2–5 assay development and a definitive tool for confirming S1P1-dependent phenotypes via pharmacological rescue experiments.

Application

Selection Property

Validation Focus

S1P1 antagonism vs. agonism studies

Competitive antagonist mechanism

EAE model-response endpoints

S1P1-selective pathway studies

Subtype selectivity profile

S1P1-specific signaling endpoints

Multi-week oral dosing studies

Defined pharmacodynamic benchmark

Lymphopenia target-engagement endpoints

S1P1 binding assay calibration

Reported high-affinity reference standard

Receptor occupancy validation

• [1] Quancard J et al. Chem Biol. 2012;19(9):1142-1151. PMID: 22999882. View Source
• [2] Obinata H, Hla T. Fine-tuning S1P therapeutics. Chem Biol. 2012;19(9):1080-1082. PMID: 22999874. View Source
• [3] NIBR0213 selectivity profile: S1P2/3/4 IC50 >10 μM; ~3,000-fold selectivity over S1P5. Data from Quancard et al. 2012, corroborated by Bertin Bioreagent / Cayman Chemical and ProbeChem technical datasheets. View Source
• [4] W146 Ki = 77 nM at human S1P1. Sanna MG et al. Nat Chem Biol. 2006;2(8):434-441. PMID: 16829954. View Source